Cas no 1787942-06-6 (5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride)

5-(Piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride is a heterocyclic compound featuring a fused piperidine and triazolone scaffold. Its structural characteristics make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting central nervous system (CNS) disorders. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. This compound is of interest due to its potential as a building block for kinase inhibitors or modulators of neurotransmitter receptors. Its well-defined purity and consistent synthetic reproducibility ensure reliable performance in research applications. The presence of both basic (piperidine) and acidic (triazolone) moieties allows for versatile derivatization, broadening its utility in drug discovery.
5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride structure
1787942-06-6 structure
Product Name:5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride
CAS No:1787942-06-6
MF:C7H13ClN4O
MW:204.657319784164
CID:4614259
PubChem ID:136660906
Update Time:2025-10-29

5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride
    • Inchi: 1S/C7H12N4O.ClH/c12-7-9-6(10-11-7)5-1-3-8-4-2-5;/h5,8H,1-4H2,(H2,9,10,11,12);1H
    • InChI Key: IBEYESJKKLMWSZ-UHFFFAOYSA-N
    • SMILES: N1C(C2CCNCC2)=NC(=O)N1.[H]Cl

5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride Pricemore >>

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Additional information on 5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride

5-(Piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride: A Comprehensive Overview

The compound with CAS No. 1787942-06-6, known as 5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied due to their diverse applications in drug discovery and materials science. The triazole ring in this molecule plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride as a promising candidate in the development of novel therapeutic agents. Its structure incorporates a piperidine ring, which is known for its ability to enhance the bioavailability and pharmacokinetic properties of drugs. The combination of the triazole and piperidine moieties in this compound creates a unique chemical environment that facilitates interactions with various biological targets.

One of the most intriguing aspects of this compound is its ability to act as a modulator of cellular signaling pathways. Research has shown that 5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride can influence key enzymes and receptors involved in inflammation, apoptosis, and cell proliferation. These findings have opened new avenues for its application in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-(piperidin-4-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The use of advanced catalytic techniques has enabled researchers to optimize the synthesis pathway, ensuring high yields and purity. This has been instrumental in facilitating large-scale production for preclinical studies.

In terms of pharmacological properties, 5-(piperidin-4-yli)-2,3-dihydro...

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